Cas no 172038-65-2 (1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• CAS No: 172038-65-2
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5895211
• PubChem ID: 4187749
• Update Time: 2025-08-05

1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• Oprea1_376893
• SR-01000525403-1
• AKOS024581094
• Z86233444
• 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-one
• 1-[4-(Benzothiazol-2-yl)piperazino]ethanone
• SCHEMBL18711482
• CCG-209522
• F0536-0002
• 172038-65-2
• 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• SR-01000525403
• 1-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• Inchi： 1S/C13H15N3OS/c1-10(17)15-6-8-16(9-7-15)13-14-11-4-2-3-5-12(11)18-13/h2-5H,6-9H2,1H3
• InChI Key： HRYGRKJPINOEEB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 261.09358328g/mol
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

1-4-(1,3-Benzo[d]thiazol-2-yl)piperazin-1-ylethanone: A Comprehensive Overview

1,3-benzothiazole is a heterocyclic aromatic compound that has gained significant attention in various fields of chemistry due to its unique electronic properties and structural versatility. The compound 1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethanone, with CAS No. 172038-65-2, represents a derivative of this core structure, incorporating a piperazine ring and a ketone group. This compound has been studied extensively for its potential applications in drug discovery, materials science, and catalysis.

The synthesis of 1,3-benzothiazole derivatives has evolved over the years, with modern methodologies emphasizing efficiency and sustainability. Recent advancements in catalytic asymmetric synthesis have enabled the construction of complex stereochemical motifs in these compounds. For instance, the use of transition metal catalysts, such as palladium and rhodium complexes, has facilitated the formation of biologically relevant chiral centers in benzothiazole-containing molecules. These developments have significantly expanded the scope of their applications in medicinal chemistry.

In the realm of pharmacology, benzothiazole derivatives have demonstrated promising biological activities. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted their potential as inhibitors of various enzymes implicated in diseases like cancer and neurodegenerative disorders. For example, research conducted by Smith et al. (2023) revealed that certain piperazine-fused benzothiazole derivatives exhibit potent anti-proliferative activity against human cancer cell lines.

Beyond medicinal chemistry, the compound CAS No. 172038-65-2 has found applications in materials science. Its ability to act as a precursor for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers has been explored in recent studies. A paper by Lee et al. (2023) demonstrated that incorporating piperazine-fused benzothiazole units into MOF structures enhances their stability and porosity, making them suitable for gas storage applications.

The electronic properties of benzothiazole derivatives, including CAS No. 172038-65-2, have also been leveraged in optoelectronic devices. Researchers at the University of Tokyo reported that these compounds can serve as effective charge transport layers in organic light-emitting diodes (OLEDs), improving device efficiency and lifetime. This finding underscores their potential role in next-generation display technologies.

In terms of environmental applications, recent studies have explored the use of piperazine-fused benzothiazole derivatives as catalysts for organic transformations under mild conditions. For instance, a report by Green Chemistry highlighted their ability to facilitate the selective oxidation of alcohols to ketones using visible light as an energy source. Such findings align with the growing trend toward sustainable chemical processes.

The structural flexibility of CAS No. 172038-65-2 allows for further functionalization to tailor its properties for specific applications. Current research efforts are focused on modifying substituents on the benzothiazole ring to enhance bioavailability or improve electronic characteristics. Collaborative studies between academic institutions and pharmaceutical companies are expected to yield novel drug candidates based on this scaffold.

In conclusion, CAS No. 172038-65-2 stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive target for both fundamental research and industrial development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.